Cas no 2138163-13-8 (4-Amino-5-(methylsulfanyl)pent-2-ynoic acid)

• Product Name: 4-Amino-5-(methylsulfanyl)pent-2-ynoic acid
• CAS No: 2138163-13-8
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• CID: 6178509
• PubChem ID: 165777053
• Update Time: 2025-11-02

4-Amino-5-(methylsulfanyl)pent-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(methylsulfanyl)pent-2-ynoic acid
• EN300-787443
• 2138163-13-8
• 4-Amino-5-(methylsulfanyl)pent-2-ynoic acid

• Inchi： 1S/C6H9NO2S/c1-10-4-5(7)2-3-6(8)9/h5H,4,7H2,1H3,(H,8,9)
• InChI Key： JBFKHSPUEKXTAV-UHFFFAOYSA-N
• SMILES： S(C)CC(C#CC(=O)O)N

Computed Properties

• Exact Mass: 159.03539970g/mol
• Monoisotopic Mass: 159.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 4-Amino-5-(methylsulfanyl)pent-2-ynoic acid

4-Amino-5-(methylsulfanyl)pent-2-ynoic acid (CAS No. 2138163-13-8): A Comprehensive Overview

4-Amino-5-(methylsulfanyl)pent-2-ynoic acid (CAS No. 2138163-13-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, characterized by its amino and methylsulfanyl functional groups, is part of a growing class of alkynoic acid derivatives that are being explored for their diverse chemical and biological properties.

The molecular structure of 4-Amino-5-(methylsulfanyl)pent-2-ynoic acid combines several interesting features: an alkyne moiety, a carboxylic acid group, and a thioether linkage. This combination makes it particularly valuable for click chemistry applications, a topic that has seen exponential growth in research publications and patent filings. The compound's CAS number 2138163-13-8 serves as its unique identifier in chemical databases, facilitating research and commercial transactions.

Recent trends in chemical research have shown increased interest in sulfur-containing compounds like 4-Amino-5-(methylsulfanyl)pent-2-ynoic acid, particularly in the context of drug discovery and material science. The methylsulfanyl group in this molecule offers unique reactivity patterns that are being exploited in the development of new pharmaceuticals and functional materials. Researchers are particularly interested in how this compound might serve as a building block for more complex molecular architectures.

From a synthetic chemistry perspective, 4-Amino-5-(methylsulfanyl)pent-2-ynoic acid presents interesting challenges and opportunities. The presence of both nucleophilic (amino) and electrophilic (alkyne, carboxylic acid) sites in the same molecule makes it a versatile intermediate for multi-component reactions. This characteristic aligns well with current industry demands for atom-efficient synthesis and green chemistry principles, which are hot topics in modern chemical research.

The potential biological applications of CAS 2138163-13-8 are another area of growing interest. While not a pharmaceutical compound itself, its structural features suggest possible utility as a metabolite analog or enzyme inhibitor. The scientific community is particularly curious about how the pent-2-ynoic acid backbone might interact with biological systems, given the known bioactivity of similar compounds in nature.

In the materials science domain, 4-Amino-5-(methylsulfanyl)pent-2-ynoic acid is being investigated for its potential in creating functionalized polymers and surface coatings. The alkyne group offers excellent opportunities for polymer modification through various coupling reactions, while the carboxylic acid provides a handle for further derivatization. These properties make it attractive for developing smart materials with tailored properties.

The commercial availability of 4-Amino-5-(methylsulfanyl)pent-2-ynoic acid (CAS No. 2138163-13-8) has improved in recent years, reflecting growing market demand. Suppliers typically offer this compound with various purity grades, from research quantities to bulk orders. Current pricing trends suggest it occupies a niche position in the fine chemicals market, with applications primarily in academic research and specialty chemical development.

Storage and handling recommendations for 4-Amino-5-(methylsulfanyl)pent-2-ynoic acid follow standard protocols for amino acids and thioethers. The compound should be kept in a cool, dry environment, protected from light and moisture. These storage conditions help maintain the stability of both the amino group and the methylsulfanyl moiety, ensuring consistent performance in experimental applications.

Analytical characterization of CAS 2138163-13-8 typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The unique structural features of this compound produce distinctive spectral signatures that aid in quality control and research applications. Recent advances in analytical instrumentation have made it easier to study the compound's properties and purity.

Future research directions for 4-Amino-5-(methylsulfanyl)pent-2-ynoic acid may explore its potential in bioconjugation chemistry and drug delivery systems. The compound's ability to participate in multiple types of chemical reactions makes it an attractive candidate for creating complex molecular constructs. Additionally, its potential role in medicinal chemistry as a scaffold for new therapeutics remains an area of active investigation.

From an industrial perspective, the scalability of 4-Amino-5-(methylsulfanyl)pent-2-ynoic acid synthesis is an important consideration. Current synthetic routes are being optimized to improve yields and reduce production costs, making the compound more accessible for various applications. Process chemistry innovations may further enhance its commercial viability in coming years.

The environmental profile of CAS 2138163-13-8 is another area receiving attention. Researchers are investigating the compound's biodegradation pathways and ecological impact as part of broader efforts to develop sustainable chemicals. These studies are particularly relevant given increasing regulatory focus on green chemistry metrics and environmental safety.

In summary, 4-Amino-5-(methylsulfanyl)pent-2-ynoic acid (CAS No. 2138163-13-8) represents an interesting case study in modern chemical research. Its unique combination of functional groups, diverse potential applications, and alignment with current research trends make it a compound worth watching in both academic and industrial settings. As research continues to uncover new properties and uses for this molecule, its importance in various chemical sectors is likely to grow.